Cas no 1804380-19-5 (3,4-Bis(trifluoromethyl)-2-bromobenzoic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid
• CAS No: 1804380-19-5
• MF: C₉H₃BrF₆O₂
• MW: 337.013343095779
• CID: 4973221
• Update Time: 2025-05-19

3,4-Bis(trifluoromethyl)-2-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid

• Inchi： 1S/C9H3BrF6O2/c10-6-3(7(17)18)1-2-4(8(11,12)13)5(6)9(14,15)16/h1-2H,(H,17,18)
• InChI Key： JOBAMGIOKYWWBM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Additional information on 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid (CAS No. 1804380-19-5)

3,4-Bis(trifluoromethyl)-2-bromobenzoic acid (CAS No. 1804380-19-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzoic acid derivative is characterized by its unique trifluoromethyl groups, which enhance its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid", "applications of brominated benzoic acids", and "CAS 1804380-19-5 suppliers", reflecting its growing relevance in advanced chemical applications.

The molecular structure of 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid features a benzene ring substituted with two trifluoromethyl groups at the 3 and 4 positions, a bromine atom at the 2 position, and a carboxylic acid functional group. This arrangement imparts distinct electronic and steric properties, which are critical for its role in cross-coupling reactions and catalysis. Recent trends in organic chemistry highlight the demand for fluorinated compounds, driven by their applications in drug discovery and material science. Searches for "fluorinated building blocks" and "brominated aromatic acids" often lead to this compound, underscoring its importance.

In the pharmaceutical sector, 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid is explored as a precursor for bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its trifluoromethyl groups are known to improve metabolic stability and membrane permeability, key factors in drug design. Queries such as "trifluoromethyl in drug development" and "bromobenzoic acid derivatives in medicine" align with these applications. Additionally, the agrochemical industry leverages this compound for developing crop protection agents, where its halogenated structure contributes to pesticidal activity.

From a synthetic perspective, CAS No. 1804380-19-5 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, due to the reactivity of its bromine substituent. This has led to increased searches for "bromobenzoic acid cross-coupling" and "trifluoromethylated aryl halides". The compound's versatility also extends to material science, where it serves as a building block for liquid crystals and polymers with tailored properties. Researchers investigating "high-performance materials" or "fluorinated polymers" frequently encounter this molecule.

Environmental and regulatory considerations are also pivotal when discussing 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid. While it is not classified as a hazardous substance, proper handling and disposal protocols are essential to minimize ecological impact. Searches for "green chemistry alternatives" and "sustainable halogenated compounds" reflect the industry's shift toward eco-friendly practices. Furthermore, the compound's stability under various conditions makes it a candidate for long-term storage, a topic often queried as "stable fluorinated intermediates".

In conclusion, 3,4-Bis(trifluoromethyl)-2-bromobenzoic acid (CAS No. 1804380-19-5) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity continue to drive innovation across these fields. As interest in fluorinated and brominated compounds grows, this molecule remains at the forefront of scientific and industrial advancements, addressing key challenges in modern chemistry.